Cas no 2768332-21-2 (2-((2-Hydroxyethyl)(methyl)amino)-7H-dibenzo[de,h]quinolin-7-one)

• Product Name: 2-((2-Hydroxyethyl)(methyl)amino)-7H-dibenzo[de,h]quinolin-7-one
• CAS No: 2768332-21-2
• MF: C₁₉H₁₆N₂O₂
• MW: 304.342544555664
• CID: 5804900
• PubChem ID: 165994557
• Update Time: 2025-05-20

2-((2-Hydroxyethyl)(methyl)amino)-7H-dibenzo[de,h]quinolin-7-one Chemical and Physical Properties

Names and Identifiers

• 2768332-21-2
• 15-[(2-hydroxyethyl)(methyl)amino]-16-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(16),2(7),3,5,9,11,13(17),14-octaen-8-one
• EN300-37087039
• 2-((2-Hydroxyethyl)(methyl)amino)-7H-dibenzo[de,h]quinolin-7-one

• Inchi： 1S/C19H16N2O2/c1-21(9-10-22)16-11-12-5-4-8-15-17(12)18(20-16)13-6-2-3-7-14(13)19(15)23/h2-8,11,22H,9-10H2,1H3
• InChI Key： WAXJBWPYRVIWMO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C3C(=CC=CC=31)C=C(N=2)N(C)CCO

Computed Properties

• Exact Mass: 304.121177757g/mol
• Monoisotopic Mass: 304.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-((2-Hydroxyethyl)(methyl)amino)-7H-dibenzo[de,h]quinolin-7-one

2-((2-Hydroxyethyl)(methyl)amino)-7H-dibenzo[de,h]quinolin-7-one: A Comprehensive Overview

The compound with CAS No. 2768332-21-2, known as 2-((2-Hydroxyethyl)(methyl)amino)-7H-dibenzo[de,h]quinolin-7-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dibenzoquinolines, which are known for their unique structural features and potential biological activities. The dibenzo[de,h]quinolinone framework provides a rigid aromatic system, while the (2-hydroxyethyl)(methyl)amino substituent introduces functional groups that can influence the compound's solubility, reactivity, and bioavailability.

Recent studies have highlighted the importance of dibenzoquinoline derivatives in drug discovery, particularly in the development of anticancer agents. The 7H-dibenzo[de,h]quinolin-7-one core has been shown to exhibit selective cytotoxicity against various cancer cell lines, making it a promising scaffold for further exploration. The presence of the (2-hydroxyethyl)(methyl)amino group further enhances the compound's potential by introducing hydrogen bonding capabilities and increasing its ability to interact with biological targets.

The synthesis of 2-((2-Hydroxyethyl)(methyl)amino)-7H-dibenzo[de,h]quinolin-7-one involves a multi-step process that typically begins with the preparation of the dibenzoquinoline skeleton. This is followed by functionalization at the 7-position to introduce the amino group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing waste.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, which is characteristic of aromatic systems with conjugated double bonds. These properties make it suitable for applications in both analytical chemistry and material science.

One of the most exciting developments involving this compound is its potential application in fluorescence sensing. The dibenzo[de,h]quinolinone framework has been demonstrated to exhibit fluorescence properties under specific conditions, which can be exploited for detecting metal ions or other analytes in complex matrices. By modifying the substituents on the quinoline ring, researchers have been able to tune the emission wavelength and sensitivity of these sensors, opening up new possibilities in analytical chemistry.

Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of 2-((2-Hydroxyethyl)(methyl)amino)-7H-dibenzo[de,h]quinolin-7-one. These studies have revealed that the compound's aromaticity plays a crucial role in stabilizing its excited states, which is essential for its fluorescence properties. Additionally, molecular docking simulations have suggested that this compound could interact with key proteins involved in cellular signaling pathways, further supporting its potential as a therapeutic agent.

In conclusion, CAS No. 2768332-21-2, or 2-((2-Hydroxyethyl)(methyl)amino)-7H-dibenzo[de,h]quinolin-7-one, represents a versatile molecule with a wide range of applications across multiple disciplines. From its role as a potential anticancer agent to its use in fluorescence sensing technologies, this compound continues to be a subject of intense research interest. As new synthetic methods and characterization techniques emerge, we can expect even more innovative applications for this intriguing molecule.